Cas no 2091144-02-2 (2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene)

• Product Name: 2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene
• CAS No: 2091144-02-2
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• CID: 5756536
• PubChem ID: 131267535
• Update Time: 2025-05-28

2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-6511311
• 3-Bromo-1-(difluoromethyl)-4-fluoro-2-methylbenzene
• 2-bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene
• 2091144-02-2
• 2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene

• Inchi： 1S/C8H6BrF3/c1-4-5(8(11)12)2-3-6(10)7(4)9/h2-3,8H,1H3
• InChI Key： NPROMLQRNFLPNC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)F)=C1C)F

Computed Properties

• Exact Mass: 237.96050g/mol
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene (CAS No. 2091144-02-2)

2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene (CAS No. 2091144-02-2) is a halogenated aromatic compound gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, fluorine, and difluoromethyl functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of fluoro-containing APIs (Active Pharmaceutical Ingredients), which are known for enhanced metabolic stability and bioavailability.

The compound’s difluoromethyl group is a key structural motif, often leveraged to modulate lipophilicity and electronic properties in medicinal chemistry. This aligns with the growing demand for fluorinated building blocks in the pharmaceutical industry, driven by trends like precision medicine and targeted drug delivery. Searches for "fluorinated benzene derivatives" and "halogenated intermediates for drug synthesis" have surged, reflecting its relevance in modern R&D.

In agrochemicals, 2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene serves as a precursor for crop protection agents. Its fluoroalkyl and bromo substituents contribute to the bioactivity of pesticides and herbicides, addressing global challenges like pest resistance and sustainable farming. This connects to popular queries such as "eco-friendly agrochemical intermediates" and "halogenated compounds in agriculture", highlighting its interdisciplinary importance.

Synthetic routes to this compound often involve electrophilic aromatic substitution and cross-coupling reactions, topics frequently searched by organic chemists. Optimizing its production aligns with industry priorities like green chemistry and atom economy, as seen in trending terms like "sustainable halogenation methods". Analytical techniques such as NMR and HPLC are critical for purity assessment, another hot topic in quality control discussions.

Regulatory compliance and REACH documentation for CAS 2091144-02-2 are also frequently queried, underscoring the need for transparent supply chains. With the rise of AI-assisted molecular design, this compound’s data (e.g., SMILES notation or 3D conformers) is increasingly valuable for computational chemistry platforms, merging traditional synthesis with digital innovation.

In summary, 2-Bromo-4-(difluoromethyl)-1-fluoro-3-methylbenzene exemplifies the intersection of chemistry and cutting-edge applications. Its role in drug development, agrochemical innovation, and sustainable synthesis ensures continued relevance, making it a compound of interest for researchers and industries alike.